Cas no 2228857-36-9 (m-PEG4-DBCO)

• Product Name: m-PEG4-DBCO
• CAS No: 2228857-36-9
• MF: C₂₈H₃₄N₂O₆
• MW: 494.579368114471
• CID: 5052137
• PubChem ID: 134159730
• Update Time: 2025-08-04

m-PEG4-DBCO Chemical and Physical Properties

Names and Identifiers

• m-PEG4-DBCO
• m-PEG4-NH-DBCO
• BP-24030
• DA-65648
• 4-{2-azatricyclo[10.4.0.0,]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl}-4-oxo-N-(2,5,8,11-tetraoxatridecan-13-yl)butanamide
• 4-{2-azatricyclo[10.4.0.0,hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl}-4-oxo-N-(2,5,8,11-tetraoxatridecan-13-yl)butanamide
• CS-0114357
• F77110
• 2228857-36-9
• 4-{2-azatricyclo[10.4.0.0?,?]hexadeca-1(12),4,6,8,13,15-hexaen-10-yn-2-yl}-4-oxo-N-(2,5,8,11-tetraoxatridecan-13-yl)butanamide
• HY-140315
• 4-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-N-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethyl]-4-oxobutanamide
• R01-0365
• AKOS040743482

• Inchi： 1S/C28H34N2O6/c1-33-16-17-35-20-21-36-19-18-34-15-14-29-27(31)12-13-28(32)30-22-25-8-3-2-6-23(25)10-11-24-7-4-5-9-26(24)30/h2-9H,12-22H2,1H3,(H,29,31)
• InChI Key： CUEOILOXVJZHLK-UHFFFAOYSA-N
• SMILES： O=C(CCC(NCCOCCOCCOCCOC)=O)N1C2C=CC=CC=2C#CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 494.24168681g/mol
• Monoisotopic Mass: 494.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 15
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.3

Additional information on m-PEG4-DBCO

Introduction to m-PEG4-DBCO (CAS No. 2228857-36-9)

m-PEG4-DBCO (CAS No. 2228857-36-9) is a versatile compound that has garnered significant attention in the fields of biochemistry, materials science, and drug delivery systems. This compound is a derivative of polyethylene glycol (PEG), a well-known polymer widely used in pharmaceuticals and biotechnology due to its biocompatibility and water-solubility. The m-PEG4 moiety in m-PEG4-DBCO refers to a monomethoxy-polyethylene glycol chain with four repeating ethylene oxide units, while DBCO stands for dibenzocyclooctene, a bicyclic structure known for its unique photochemical properties.

The combination of m-PEG4 and DBCO in m-PEG4-DBCO creates a compound with dual functionalities. The PEG segment provides hydrophilicity, making the compound suitable for applications in aqueous environments, while the DBCO group introduces photoreactivity, enabling light-induced cross-linking and conjugation reactions. This dual functionality makes m-PEG4-DBCO an ideal candidate for advanced applications such as bioconjugation, drug delivery, and material synthesis.

Recent studies have highlighted the potential of m-PEG4-DBCO in bioconjugation chemistry. Researchers have demonstrated that the DBCO moiety can undergo [4+2] cycloaddition reactions with tetrazines under visible light irradiation, a process known as inverse electron demand Diels-Alder (IEDDA) reaction. This reaction is highly efficient and selective, making it a powerful tool for constructing bioconjugates with precise control over their structure and function. The PEG segment in m-PEG4-DBCO further enhances the stability and solubility of these conjugates, making them suitable for biomedical applications.

In the context of drug delivery systems, m-PEG4-DBCO has shown promise as a carrier for therapeutic molecules. The hydrophilic nature of the PEG chain ensures prolonged circulation time in biological fluids, reducing clearance by the immune system. Additionally, the photoreactive DBCO group allows for site-specific delivery of drugs by enabling light-triggered release mechanisms. This dual functionality makes m-PEG4-DBCO a valuable component in the development of targeted drug delivery systems.

The synthesis of m-PEG4-DBCO involves a multi-step process that combines organic synthesis techniques with polymer chemistry. The DBCO ring is typically synthesized via cyclization reactions, followed by functionalization with reactive groups such as alkyne or azide moieties. These groups are then used to couple the DBCO ring with the monomethoxy-polyethylene glycol chain through click chemistry or other coupling reactions. The resulting compound is purified and characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to ensure its structural integrity.

One of the key advantages of m-PEG4-DBCO is its ability to participate in light-induced cross-linking reactions. This property has been exploited in the development of photodegradable hydrogels and films for biomedical applications. For instance, researchers have used m-PEG4-DSCO to create hydrogels that can undergo reversible cross-linking under light irradiation, enabling on-demand drug release or tissue engineering applications.

Another area where m-Peg4-dBCO has shown potential is in bioimaging. The DBCO group's photoreactivity allows for real-time tracking of molecules within biological systems using fluorescence microscopy or other imaging techniques. By incorporating m-Peg4-dBCO into imaging agents, researchers can achieve higher spatial and temporal resolution, providing new insights into cellular processes and disease mechanisms.

In terms of biocompatibility, m-Peg4-dBCO has been shown to exhibit low cytotoxicity, making it suitable for use in vivo applications. Studies have demonstrated that the compound does not induce significant cellular stress or inflammation when administered at therapeutic concentrations. This biocompatibility is attributed to the PEG segment's ability to shield reactive groups from interactions with biological components.

Looking ahead, the development of new functionalized derivatives of m-Peg4-dBCO holds great promise for advancing biomedical research and therapeutic development. For example, researchers are exploring the use of m-Peg4-dBCO as a platform for creating multifunctional nanoparticles capable of simultaneous drug delivery, imaging, and therapy monitoring. Additionally, advancements in click chemistry and photoredox catalysis are expected to further expand the versatility of this compound.

In conclusion, m-Peg4-dBCO (CAS No. 2228857-369) is a multifunctional compound with significant potential in various fields due to its unique combination of hydrophilicity and photoreactivity. Its ability to participate in light-induced cross-linking reactions and its compatibility with biological systems make it an invaluable tool for researchers working on advanced materials and biomedical applications.